![molecular formula C23H33N3O2S2 B1226510 N-[3-(cyclohexylthio)propyl]-1-[(4-methyl-5-thieno[3,2-b]pyrrolyl)-oxomethyl]-3-piperidinecarboxamide](/img/structure/B1226510.png)
N-[3-(cyclohexylthio)propyl]-1-[(4-methyl-5-thieno[3,2-b]pyrrolyl)-oxomethyl]-3-piperidinecarboxamide
Overview
Description
N-[3-(cyclohexylthio)propyl]-1-[(4-methyl-5-thieno[3,2-b]pyrrolyl)-oxomethyl]-3-piperidinecarboxamide is a N-acylpiperidine.
Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Methods : Research includes the development of synthetic methods for compounds similar to the specified chemical, involving one-pot synthesis techniques for creating thieno[2,3-b]pyridine and related derivatives. These methods are crucial for the efficient production of such complex molecules (Dyachenko et al., 2020).
Structural Analysis : X-ray analysis has been used to study the structures of thieno[2,3-b]pyridine derivatives, which is essential for understanding their chemical behavior and potential applications (Dyachenko et al., 2020).
Biological Activity and Applications
Antimicrobial Properties : Certain pyridine and thieno[2,3-b]pyridine derivatives have been evaluated for antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Othman, 2013).
Anti-Proliferative Effects : Some 2-amino-3-carboxamido-thieno[2,3-b]pyridines have demonstrated significant anti-proliferative activity against human cancer cell lines, indicating potential for cancer therapy research (Haverkate et al., 2021).
Enzyme Targeting : These compounds have been explored for targeting specific enzymes like phosphoinositide phospholipase C (PI-PLC), which are implicated in various diseases, including cancer (Haverkate et al., 2021).
properties
Molecular Formula |
C23H33N3O2S2 |
|---|---|
Molecular Weight |
447.7 g/mol |
IUPAC Name |
N-(3-cyclohexylsulfanylpropyl)-1-(4-methylthieno[3,2-b]pyrrole-5-carbonyl)piperidine-3-carboxamide |
InChI |
InChI=1S/C23H33N3O2S2/c1-25-19-10-14-30-21(19)15-20(25)23(28)26-12-5-7-17(16-26)22(27)24-11-6-13-29-18-8-3-2-4-9-18/h10,14-15,17-18H,2-9,11-13,16H2,1H3,(H,24,27) |
InChI Key |
YAQLJXYAOXJXGI-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C=C1C(=O)N3CCCC(C3)C(=O)NCCCSC4CCCCC4)SC=C2 |
Canonical SMILES |
CN1C2=C(C=C1C(=O)N3CCCC(C3)C(=O)NCCCSC4CCCCC4)SC=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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